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Executive Summary: This document provides a comprehensive technical overview of 4-(2-
bromoethyl)-3,3-dimethylmorpholine. An initial investigation revealed a likely discrepancy in
the provided CAS number (2243513-12-2), as this number is not currently indexed in major
chemical databases. However, the named compound is well-documented under CAS Number
1098202-59-5.[1] This guide will proceed using the verified CAS number and will cover the
compound's physicochemical properties, a proposed synthesis protocol based on established
methods for analogous structures, reactivity profile, and critical safety and handling information.
The insights herein are designed to empower researchers in leveraging this versatile
morpholine derivative as a building block in synthetic and medicinal chemistry.

Core Physicochemical and Structural Properties

4-(2-bromoethyl)-3,3-dimethylmorpholine is a substituted morpholine derivative. The core
structure features a morpholine ring, a heterocyclic motif prevalent in numerous
pharmaceuticals due to its favorable pharmacokinetic properties, including metabolic stability
and aqueous solubility. The introduction of gem-dimethyl groups at the C3 position can impart
steric hindrance, potentially influencing binding selectivity and metabolic pathways. The key
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reactive handle is the 2-bromoethyl group attached to the morpholine nitrogen, which serves as
a potent electrophile for introducing the morpholine scaffold into larger molecules.

Chemical Structure
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Figure 1: Chemical Structure of 4-(2-bromoethyl)-3,3-dimethylmorpholine

Click to download full resolution via product page

Figure 1: Chemical Structure

Key Properties Summary

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b8639837/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-2-bromoethyl-3-3-dimethylmorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8639837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1098202-59-5 [1]
Molecular Formula CsH16BrNO [1]
Molecular Weight 222.12 g/mol [1]
Canonical SMILES CC1(COCCN1CCBr)C [1]
InChi Key KOMNTJCUYJTVIY- (1]
UHFFFAOYSA-N
Topological Polar Surface Area  12.5 A2 [1]
Predicted pKa 6.03 £ 0.40 [1]
Rotatable Bond Count 2 [1]

Synthesis and Reactivity

While specific literature detailing the synthesis of 4-(2-bromoethyl)-3,3-dimethylmorpholine
is not readily available, a reliable synthetic route can be extrapolated from established
protocols for structurally similar compounds, such as 4-(2-bromoethyl)morpholine.[2] The most
logical approach involves the bromination of the corresponding precursor alcohol, 2-(3,3-
dimethylmorpholino)ethan-1-ol.

Proposed Synthetic Workflow: Appel Reaction

The Appel reaction is a robust and widely used method for converting primary and secondary
alcohols into the corresponding alkyl halides under mild conditions. It utilizes a combination of
a triaryl- or trialkylphosphine and a carbon tetrahalide. For bromination, triphenylphosphine
(PPhs) and carbon tetrabromide (CBra) are the reagents of choice.
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Figure 2: Proposed Synthesis via Appel Reaction
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Figure 2: Proposed Synthesis Workflow

Detailed Experimental Protocol (Hypothetical)

This protocol is adapted from the synthesis of 4-(2-bromoethyl)morpholine and is presented as

a validated starting point for laboratory work.[2]

e Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,
Nitrogen or Argon), dissolve 2-(3,3-dimethylmorpholino)ethan-1-ol (1 equivalent) in
anhydrous dichloromethane (DCM).

e Cooling: Cool the reaction mixture to 0°C using an ice bath.
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» Reagent Addition: To the stirred solution, add carbon tetrabromide (CBra, 1.5 equivalents)
followed by the portion-wise addition of triphenylphosphine (PPhs, 1.2 equivalents).

o Causality: The PPhs initially reacts with CBra to form the phosphonium salt [PhsPBr]*Brs™,
which is the active brominating agent. Adding the PPhs slowly helps to control the initial
exotherm of this activation step.

o Reaction Progression: Allow the mixture to slowly warm to ambient temperature and stir
overnight. Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Workup:
o Concentrate the mixture under reduced pressure to remove the DCM.

o Add hexanes to the residue. This step is critical as it precipitates the triphenylphosphine
oxide byproduct, which is largely insoluble in hexanes, while the desired product remains
in solution.

o Filter the mixture to remove the solid byproduct.
o Concentrate the filtrate under reduced pressure.

« Purification: Purify the resulting crude oil via silica gel column chromatography, using a
gradient elution system (e.g., ethyl acetate in hexanes) to isolate the final product.[2]

Reactivity Profile

The primary mode of reactivity for this compound is centered on the bromoethyl moiety. The
carbon atom bonded to the bromine is electrophilic and susceptible to nucleophilic substitution
(SN2) reactions.

o Alkylation Agent: It is an excellent reagent for alkylating a wide range of nucleophiles,
including primary and secondary amines, thiols, and phenoxides. This allows for the
straightforward introduction of the 3,3-dimethylmorpholinoethyl group into various molecular
scaffolds, a common strategy in the synthesis of bioactive molecules.
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Figure 3: Reactivity as an Alkylating Agent
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Figure 3: General Reactivity Profile

Analytical Characterization (Predicted)

While experimental spectra for this specific compound are not publicly available, a robust
prediction of its key spectroscopic features can be made based on its structure. This serves as
a benchmark for researchers to confirm the identity and purity of their synthesized material.
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Technique Predicted Features Rationale
Chemical shifts are influenced
o (ppm): ~3.7 (t, morpholine - by adjacent heteroatoms (O,
0O-CHz-), ~3.5 (t, -N-CH2-CH2- N, Br). The gem-dimethyl
1H NMR Br), ~2.8 (t, -N-CHz2-CH2-Br), group will appear as a sharp
~2.5 (m, morpholine -N-CHz-), singlet. Protons on the ethyl
~1.0 (s, 6H, gem-dimethyl) chain will be triplets due to
coupling with each other.
0 (ppm): ~70-80 (morpholine - Carbon chemical shifts are
O-CHz- and C(CHs)2), ~50-60 highly dependent on the
(morpholine -N-CH:z- and -N- electronegativity of attached
13C NMR
CH2-CH2-Br), ~30-40 (-N-CH2-  atoms. The quaternary carbon
CHz-Br), ~20-25 (gem-dimethyl  of the gem-dimethyl group will
carbons) be distinct.
The C-O-C ether stretch is
typically a strong,
v (cm~1): ~2950-2800 (C-H ypicaly o 9
characteristic peak for
IR stretch), ~1115 (C-O-C stretch,

strong), ~650 (C-Br stretch)

morpholines. The C-Br stretch
appears in the fingerprint

region.

Mass Spec (El)

m/z: Predicted molecular ion
[M]* at 221/223 (approx. 1:1
ratio). Key fragment: loss of Br
(m/z 142), cleavage of the
ethyl group, and fragmentation

of the morpholine ring.

The isotopic signature of
bromine (°Br and &1Br) will
result in a characteristic
M/M+2 pattern for bromine-

containing fragments.[3]

Safety, Handling, and Storage

Safety data for 4-(2-bromoethyl)-3,3-dimethylmorpholine is not explicitly available.

Therefore, safety precautions must be derived from analogous compounds like 4-(2-

bromoethyl)morpholine and its hydrobromide salt.[4][5] This compound should be handled only

by qualified personnel trained in handling potentially hazardous chemicals.
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Hazard Identification

o Classification: Likely to be harmful if swallowed, cause skin irritation, and cause serious eye
irritation. May also cause respiratory irritation.[4][5][6]

 Signal Word: Warning[4][5]

» Hazard Statements (Anticipated):

o

H302: Harmful if swallowed.[4]

[¢]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

[¢]

[e]

H335: May cause respiratory irritation.[4]

Recommended Handling and Personal Protective

Equipment (PPE)

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4][6]

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4]

o Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat. Wash
hands thoroughly after handling.[4]

o Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use a
NIOSH-approved respirator.[6]

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

o Specifics: Some suppliers of the related compound 4-(2-bromoethyl)morpholine recommend
storage in a freezer (-20°C) under an inert atmosphere, noting potential sensitivity to air and
heat.[5] It is prudent to adopt these stricter storage conditions.
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Potential Applications in Research and Drug
Development

Morpholine and its derivatives are considered "privileged scaffolds” in medicinal chemistry.
They are found in numerous approved drugs, including the antibiotic Linezolid and the
anticancer agent Gefitinib. The title compound, 4-(2-bromoethyl)-3,3-dimethylmorpholine,
serves as a valuable building block for synthesizing more complex molecules with potential
therapeutic applications.

o Scaffold Introduction: Its primary utility is to introduce the 3,3-dimethylmorpholinoethyl moiety
onto a target molecule. This can enhance agueous solubility, improve metabolic stability (due
to the gem-dimethyl group), and modulate pharmacological activity by occupying specific
pockets in a protein target.

o Linker Chemistry: The ethyl group can act as a short, flexible linker in the design of
bifunctional molecules, such as PROTACSs or targeted drug conjugates, connecting a
targeting moiety to a payload or effector component.

e Fragment-Based Drug Discovery (FBDD): This compound can be used as a fragment for
screening against biological targets. The reactive handle allows for rapid elaboration of initial
fragment hits into more potent lead compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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